Cas no 711-33-1 (4'-(Trifluoromethyl)propiophenone)

• Product Name: 4'-(Trifluoromethyl)propiophenone
• CAS No: 711-33-1
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• MDL: MFCD00039231
• CID: 83001
• PubChem ID: 24870587
• Update Time: 2025-05-23

4'-(Trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Trifluoromethyl)phenyl)propan-1-one
• 4'-(Trifluoromethyl)propiophenone
• 1-[4-(trifluoromethyl)phenyl]propan-1-one
• 4-(TRIFLUOROMETHYL)PROPIOPHENONE
• p-(Trifluoromethyl)propiophenone
• 4′-(TrifluoroMethyl)propiophenone
• 1-[4-(Trifluoromethyl)phenyl]-1-propanone
• Ethyl 4-(trifluoromethyl)phenyl ketone
• 4-Trifluoromethylpropiophenone
• p-Trifluoromethylpropiophenone
• 1-Propanone, 1-[4-(trifluoromethyl)phenyl]-
• QFKOWENRSZZLPK-UHFFFAOYSA-N
• 1-(4-trifluoromethyl-phenyl)-propan-1-one
• ghl.PD_Mitscher_leg0.340
• 4'-trifluoromethylpropiophenone
• 4'-(Trifluoromethyl)propiophenone, 99%
• EN300-755165
• DTXSID40221318
• A837089
• CS-W015520
• Z1020765726
• SCHEMBL478183
• SY061741
• 711-33-1
• 1-(4-trifluoromethylphenyl)-1-propanone
• FT-0616942
• MFCD00039231
• AKOS005259461
• SC5007
• FS-1144
• 4 inverted exclamation marka-(Trifluoromethyl)propiophenone
• DB-055493

• MDL： MFCD00039231
• Inchi： 1S/C10H9F3O/c1-2-9(14)7-3-5-8(6-4-7)10(11,12)13/h3-6H,2H2,1H3
• InChI Key： QFKOWENRSZZLPK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CC)=O)(F)F
• BRN： 1874014

Computed Properties

• Exact Mass: 202.06100
• Monoisotopic Mass: 202.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Crystals.
• Density: 1.182
• Melting Point: 36-39 °C (lit.)
• Boiling Point: 216 °C(lit.)
• Flash Point: Fahrenheit: 210.2 ° f
  Celsius: 99 ° c
  
• Refractive Index: 1.449
• PSA: 17.07000
• LogP: 3.29810
• Solubility: Not determined

4'-(Trifluoromethyl)propiophenone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 4'-(Trifluoromethyl)propiophenone

4'-(Trifluoromethyl)propiophenone: A Comprehensive Overview

4'-(Trifluoromethyl)propiophenone (CAS No. 711-33-1) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound, characterized by its unique structure featuring a trifluoromethyl group attached to a propiophenone backbone, exhibits remarkable chemical and physical properties that make it an invaluable tool in modern research and industrial applications.

The molecular structure of 4'-(Trifluoromethyl)propiophenone consists of a benzene ring substituted with a trifluoromethyl group at the para position and a ketone group at the meta position. This arrangement imparts the compound with distinct electronic properties, including enhanced electron-withdrawing effects due to the trifluoromethyl group. Recent studies have demonstrated that these electronic characteristics make the compound highly effective in various catalytic reactions, particularly in the synthesis of complex organic molecules.

One of the most notable applications of 4'-(Trifluoromethyl)propiophenone is in the field of drug discovery. Researchers have utilized this compound as a key intermediate in the synthesis of bioactive molecules, including potential antiviral and anticancer agents. For instance, a 2023 study published in *Nature Communications* highlighted its role in constructing novel scaffolds for HIV protease inhibitors, showcasing its potential in developing next-generation therapeutic agents.

In addition to its pharmacological applications, 4'-(Trifluoromethyl)propiophenone has found significant use in materials science. Its ability to undergo polymerization under specific conditions has led to its incorporation into advanced polymer systems with tailored mechanical and thermal properties. A recent breakthrough in this area involves its use as a monomer in the synthesis of high-performance polyurethanes, which exhibit exceptional durability and resistance to environmental factors.

The synthesis of 4'-(Trifluoromethyl)propiophenone has also been optimized through cutting-edge methodologies. Traditional approaches relied on Friedel-Crafts acylation reactions, but recent advancements have introduced more efficient routes using transition metal catalysts. These methods not only enhance yield but also reduce reaction times, making large-scale production more feasible and cost-effective.

From an environmental standpoint, 4'-(Trifluoromethyl)propiophenone has been evaluated for its biodegradability and ecological impact. Studies indicate that under controlled conditions, the compound undergoes gradual degradation without releasing harmful byproducts. This finding is particularly relevant for industries seeking sustainable chemical solutions that align with global environmental goals.

In conclusion, 4'-(Trifluoromethyl)propiophenone (CAS No. 711-33-1) stands as a testament to the ingenuity of modern chemistry. Its unique structure, coupled with its diverse applications across multiple disciplines, positions it as a cornerstone compound in contemporary scientific research and industrial innovation.